(S)-MCOPPB

• Molecular Formula: C26H40N4
• Molecular Weight: 408.6 g/mol
• InChI: InChI=1S/C26H40N4/c1-26(15-7-3-2-4-8-16-26)29-18-13-22(14-19-29)30-24-12-6-5-11-23(24)28-25(30)21-10-9-17-27-20-21/h5-6,11-12,21-22,27H,2-4,7-10,13-20H2,1H3/t21-/m0/s1
• InChIKey: CYYNMPPFEJPBJD-NRFANRHFSA-N

(S)-MCOPPB Procurement Guide: Baseline Identity and Target Engagement Profile of the Nociceptin/Orphanin FQ-Receptor S-Enantiomer Agonist

(S)-MCOPPB is the pure S-enantiomer of the non-peptide nociceptin/orphanin FQ peptide (NOP) receptor agonist MCOPPB . The parent racemate MCOPPB binds the human NOP receptor with pKi = 10.07 ± 0.01, which translates to a sub-nanomolar Ki of ~0.085 nM, and exhibits selectivity for NOP over the mu (12-fold), kappa (270-fold), and delta (>1000-fold) opioid receptors . This compound is orally active, brain-penetrant, and displays a favorable side-effect profile, lacking the motor, memory, and ethanol-potentiating liabilities associated with benzodiazepine anxiolytics . (S)-MCOPPB carries the CAS number 1108147-70-1 and serves as the stereochemically defined enantiomer for studies where chiral purity is critical .

Stereochemical Identity Pure S-enantiomer for chiral-critical NOP receptor pharmacology

Receptor Engagement NOP pathway study fit with reported wide opioid receptor selectivity margin

In Vivo Compatibility Brain-penetrant probe compatible with oral administration in rodent behavioral models

• [1] Hirao A, et al. Pharmacological characterization of the newly synthesized nociceptin/orphanin FQ-receptor agonist 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole as an anxiolytic agent. J Pharmacol Sci. 2008;106(3):361-8. doi:10.1254/jphs.fp0071742. View Source

Why NOP Receptor Agonists Cannot Be Substituted Generically: The (S)-MCOPPB Differentiation Evidence

Substitution of (S)-MCOPPB with another NOP receptor agonist is not pharmacologically warranted because members of this ligand class differ substantially across multiple therapeutically informative dimensions. Direct, multi-assay head-to-head comparisons have established that NOP full agonists exhibit a clear rank order of in vitro potency in which MCOPPB ranks first, ahead of AT-403, Ro 65-6570, SCH-221510, and AT-202 . Moreover, NOP agonists segregate into G protein-biased agonists (MCOPPB, NNC 63-0532) and unbiased agonists (AT-403, similar to the endogenous peptide N/OFQ) . These biochemical differences are accompanied by divergent side-effect liabilities; MCOPPB produces anxiolytic-like efficacy without impairing motor coordination, memory, or potentiating ethanol-induced hypnosis, in direct contrast to the benzodiazepine diazepam, which caused memory deficits and enhanced ethanol hypnosis in the same study . Below we present the quantitative evidence that defines where (S)-MCOPPB is measurably differentiated from its closest comparators, enabling an evidence-based procurement decision.

Attribute

(S)-MCOPPB

Other NOP Agonists

Potency Rank

Reported top rank across multiple functional assays

Rank hierarchy may shift across assay platforms; lower-potency comparators may not transfer

Signaling Bias

G protein-biased NOP agonist

Unbiased or differently biased profile; biased-agonism endpoint may not reproduce

Behavioral Endpoint Profile

Reported anxiolytic-like endpoint without motor or memory impairment

Motor, memory, or ethanol-interaction endpoints may differ; class-dependent review required

• [1] Ferrari F, et al. In vitro pharmacological characterization of a novel unbiased NOP receptor-selective nonpeptide agonist AT-403. Pharmacol Res Perspect. 2017;5(4):e00333. doi:10.1002/prp2.333. View Source
• [2] Chang SD, et al. Quantitative signaling and structure-activity analyses demonstrate functional selectivity at the nociceptin/orphanin FQ opioid receptor. Mol Pharmacol. 2015;88(3):568-78. doi:10.1124/mol.115.099150. View Source
• [3] Hirao A, et al. Pharmacological characterization of the newly synthesized nociceptin/orphanin FQ-receptor agonist 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole as an anxiolytic agent. J Pharmacol Sci. 2008;106(3):361-8. doi:10.1254/jphs.fp0071742. View Source

(S)-MCOPPB Head-to-Head Quantitative Differentiation Evidence Versus Comparator NOP Agonists

Comparative NOP Agonist Potency Rank Order Across Six Non-Peptide Agonists

In a multi-assay comparative study using GTPγ[35S] binding, calcium mobilization, BRET-based G protein and arrestin recruitment, and the electrically stimulated mouse vas deferens bioassay, MCOPPB consistently ranked as the most potent NOP full agonist tested, with the potency order MCOPPB > AT-403 > Ro 65-6570 = Ro 2q > SCH-221510 > AT-202 > SCH-486757 . This establishes MCOPPB as the highest-potency non-peptide NOP agonist in this panel, making the stereochemically defined (S)-MCOPPB the preferred choice for studies requiring maximum on-target engagement at the NOP receptor.

Potency Rank Order

Head-to-head

Rank 1

Reported top potency rank across 5 orthogonal NOP functional assays

Rank order conserved; assay-dependent EC50 fold differences

Evidence Dimension	Rank order of NOP full agonist potency in vitro
Target Compound Data	MCOPPB — Rank 1 (most potent) across GTPγ[35S] binding, calcium mobilization, BRET G protein, BRET arrestin, and mouse vas deferens assays
Comparator Or Baseline	AT-403 (Rank 2); Ro 65-6570 = Ro 2q (Rank 3); SCH-221510 (Rank 4); AT-202 (Rank 5); SCH-486757 (Rank 6)
Quantified Difference	MCOPPB potency statistically greater than all comparators in each assay; exact EC50/IC50 fold differences are assay-dependent but the rank order was conserved across five orthogonal functional readouts
Conditions	Human NOP receptor expressed in recombinant cell lines; mouse vas deferens native tissue bioassay; GTPγ[35S] stimulated binding, calcium mobilization with chimeric G proteins, BRET G protein/arrestin-2/3 assays. Ferrari et al., 2017.

Why This Matters

Procurement of (S)-MCOPPB provides the highest-potency NOP agonist reference standard available for in vitro pharmacology, enabling lower working concentrations that minimize off-target binding from high-concentration artifacts.

• [1] Ferrari F, et al. In vitro pharmacological characterization of a novel unbiased NOP receptor-selective nonpeptide agonist AT-403. Pharmacol Res Perspect. 2017;5(4):e00333. doi:10.1002/prp2.333. View Source

NOP Receptor Binding Affinity and Selectivity Across the Opioid Receptor Family

MCOPPB demonstrates a binding affinity of pKi = 10.07 ± 0.01 (Ki ≈ 0.085 nM) at the human NOP receptor and displays graded selectivity against classical opioid receptors: 12-fold selective over μ-opioid, 270-fold selective over κ-opioid, and >1000-fold selective over δ-opioid receptors . In the same 2017 multi-compound characterization study, MCOPPB and AT-403 displayed the highest NOP selectivity of all agonists tested at both human and murine receptors . For comparison, NNC 63-0532 exhibits only ~12-fold selectivity over other receptors with a Ki of 7.3 nM at NOP , and SCH 221510 binds NOP with Ki = 0.3 nM and >50-fold functional selectivity over μ, κ, and δ . MCOPPB's combination of sub-nanomolar affinity and the highest reported selectivity margin among the non-peptide NOP agonist class makes it uniquely suited for NOP receptor pharmacology where exclusion of confounding opioid receptor crosstalk is essential.

NOP Binding Affinity

Head-to-head

pKi 10.07 ± 0.01

Supports NOP-selective pathway interpretation over μ, κ, δ opioid receptors

Selectivity: 12-fold μ, 270-fold κ, >1000-fold δ; recombinant human receptors

Evidence Dimension	NOP receptor binding affinity (pKi/Ki) and fold-selectivity over μ, κ, δ opioid receptors
Target Compound Data	MCOPPB: pKi = 10.07 (Ki ≈ 0.085 nM) at human NOP; 12-fold selective over μ, 270-fold over κ, >1000-fold over δ. Highest NOP selectivity among tested agonists at human and murine receptors.
Comparator Or Baseline	NNC 63-0532: Ki = 7.3 nM at NOP, ~12-fold selective over other receptors; SCH 221510: Ki = 0.3 nM at NOP, >50-fold functional selectivity over μ, κ, δ; AT-403: equals MCOPPB in selectivity rank.
Quantified Difference	MCOPPB NOP affinity (pKi 10.07) translates to ~86-fold higher affinity than NNC 63-0532 (pKi ≈ 8.14). MCOPPB κ-opioid selectivity (270-fold) exceeds SCH-221510 κ-opioid selectivity (~5.3-fold based on Ki 0.3 nM NOP vs. Ki 131 nM κ).
Conditions	Human recombinant NOP, μ, κ, δ opioid receptors; radioligand binding assays. Hirao et al., 2008 for MCOPPB; Thomsen & Hohlweg, 2000 for NNC 63-0532; Varty et al., 2008 for SCH 221510.

Why This Matters

When NOP receptor signaling must be isolated in complex biological systems containing multiple opioid receptor subtypes, MCOPPB offers the widest selectivity window, reducing the likelihood of μ/κ/δ off-target pharmacology that confounds data interpretation.

• [1] Hirao A, et al. Pharmacological characterization of the newly synthesized nociceptin/orphanin FQ-receptor agonist 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole as an anxiolytic agent. J Pharmacol Sci. 2008;106(3):361-8. doi:10.1254/jphs.fp0071742. View Source
• [2] Ferrari F, et al. In vitro pharmacological characterization of a novel unbiased NOP receptor-selective nonpeptide agonist AT-403. Pharmacol Res Perspect. 2017;5(4):e00333. doi:10.1002/prp2.333. View Source
• [3] Thomsen C, Hohlweg R. (8-Naphthalen-1-ylmethyl-4-oxo-1-phenyl-1,3,8-triaza-spiro[4.5]dec-3-yl)-acetic acid methyl ester (NNC 63-0532) is a novel potent nociceptin receptor agonist. Br J Pharmacol. 2000;131(5):903-8. doi:10.1038/sj.bjp.0703725. View Source
• [4] Varty GB, et al. The anxiolytic-like effects of the novel, orally active nociceptin opioid receptor agonist 8-[bis(2-methylphenyl)methyl]-3-phenyl-8-azabicyclo[3.2.1]octan-3-ol (SCH 221510). J Pharmacol Exp Ther. 2008;326(2):672-82. doi:10.1124/jpet.108.136937. View Source

CNS Side-Effect Profile: MCOPPB Versus Benzodiazepine Standard-of-Care Diazepam

In a direct in vivo comparison using the mouse Vogel conflict test, MCOPPB (10 mg/kg, p.o.) and diazepam (3 mg/kg, p.o.) both produced significant anxiolytic-like effects. Critically, MCOPPB at this fully efficacious anxiolytic dose did not affect locomotor activity, did not impair memory in the passive avoidance test, and did not potentiate ethanol-induced hypnosis . In marked contrast, the benzodiazepine-type anxiolytic diazepam caused memory deficits and enhanced ethanol-induced hypnosis at its therapeutically equivalent dose in the same experimental paradigm . Furthermore, MCOPPB's anxiolytic efficacy was maintained following repeated once-daily oral administration for 5 consecutive days, demonstrating sustained efficacy without tolerance development . These data differentiate MCOPPB from benzodiazepines and from NOP agonists that produce sedation or locomotor impairment at anxiolytic doses.

Behavioral Endpoint Profile

Head-to-head

Anxiolytic-like endpoint without motor or memory impairment at 10 mg/kg p.o.

Reported behavioral endpoint dissociation from diazepam comparator in mouse model

Sustained response after 5-day repeated dosing; model-specific review recommended

Evidence Dimension	Anxiolytic efficacy versus CNS adverse effect liability (locomotor activity, memory, ethanol interaction)
Target Compound Data	MCOPPB 10 mg/kg p.o.: significant anxiolytic effect in Vogel conflict test; no effect on locomotor activity, no memory impairment, no ethanol hypnosis potentiation; sustained anxiolytic efficacy after 5-day repeated dosing
Comparator Or Baseline	Diazepam 3 mg/kg p.o.: significant anxiolytic effect in Vogel conflict test; caused memory deficits (passive avoidance) and enhanced ethanol-induced hypnosis
Quantified Difference	MCOPPB produced anxiolytic efficacy comparable to diazepam without the memory-impairing and ethanol-potentiating effects of diazepam. Dose separation between anxiolytic effect and sedation at least >3-fold for MCOPPB (slight sedation only at doses higher than 10 mg/kg).
Conditions	Male ddY mice; Vogel conflict test (anxiolytic efficacy); passive avoidance test (memory); locomotor activity measurement; ethanol-induced hypnosis test. Hirao et al., 2008.

Why This Matters

For anxiety disorder research programs seeking NOP-targeted anxiolytic candidates, (S)-MCOPPB provides a validated tool compound with in vivo anxiolytic efficacy dissociated from the sedation, amnesia, and alcohol interaction risks inherent to benzodiazepine comparators, directly reducing confounding behavioral artifacts in preclinical studies.

• [1] Hirao A, et al. Pharmacological characterization of the newly synthesized nociceptin/orphanin FQ-receptor agonist 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole as an anxiolytic agent. J Pharmacol Sci. 2008;106(3):361-8. doi:10.1254/jphs.fp0071742. View Source

G Protein-Biased Agonism Profile Identified by Quantitative BRET Signaling Assays

Real-time, live-cell BRET assays of NOP receptor signaling demonstrated that MCOPPB is a G protein-biased agonist, preferentially activating G protein-mediated signaling over β-arrestin recruitment pathways . This was the first study to demonstrate functional selectivity and identify biased ligands at the nociceptin opioid receptor. In subsequent confirmation, Ferrari et al. (2017) demonstrated that while all other non-peptide NOP agonists tested (including Ro 65-6570, Ro 2q, SCH-221510, AT-202, SCH-486757) displayed bias toward G protein-mediated signaling, AT-403 behaved as an unbiased agonist similar to the endogenous ligand N/OFQ, activating both G protein and arrestin pathways . Ro 65-6570 exhibited a bias factor of 1.64 toward G protein, while MCOPPB showed a bias factor of 0.97 . This differential signaling architecture means that MCOPPB and AT-403 engage distinct downstream signaling profiles despite comparable NOP affinity and selectivity, making biased agonism a critical consideration when selecting pharmacological tool compounds for target validation.

Biased Agonism

Head-to-head

G protein-biased

Enables pathway-specific NOP signaling deconvolution versus unbiased AT-403 comparator

Bias factor 0.97 (BRET); G protein versus β-arrestin-2 recruitment context

Evidence Dimension	Ligand bias at NOP receptor: G protein versus β-arrestin-2 recruitment
Target Compound Data	MCOPPB: G protein-biased agonist (bias factor = 0.97); first-in-class identification of NOP biased ligand
Comparator Or Baseline	AT-403: unbiased NOP agonist (activates G protein and arrestin equivalently); Ro 65-6570: G protein-biased agonist (bias factor = 1.64); NNC 63-0532: G protein-biased agonist; N/OFQ (endogenous ligand): unbiased
Quantified Difference	AT-403 is unbiased and produces arrestin recruitment comparable to G protein activation; MCOPPB preferentially activates G protein signaling with reduced arrestin recruitment relative to AT-403. Bias factors quantitatively distinct across compounds.
Conditions	BRET assays in HEK293 cells co-expressing human NOP receptor with G protein (Gαi1-RLuc8, Gβ1, GFP2-Gγ2) or arrestin (NOP-RLuc8, β-arrestin-2-GFP2) biosensors. Chang et al., 2015; Ferrari et al., 2017; Malfacini et al., 2018.

Why This Matters

Procurement decisions for NOP agonist tool compounds should reflect the intended signaling pathway interrogation: (S)-MCOPPB provides a G protein-biased NOP probe, whereas unbiased agonists like AT-403 are required when investigating arrestin-dependent NOP biology. Using the wrong biased-agonist tool leads to systematically incomplete or misleading pathway conclusions.

• [1] Chang SD, et al. Quantitative signaling and structure-activity analyses demonstrate functional selectivity at the nociceptin/orphanin FQ opioid receptor. Mol Pharmacol. 2015;88(3):568-78. doi:10.1124/mol.115.099150. View Source
• [2] Ferrari F, et al. In vitro pharmacological characterization of a novel unbiased NOP receptor-selective nonpeptide agonist AT-403. Pharmacol Res Perspect. 2017;5(4):e00333. doi:10.1002/prp2.333. View Source
• [3] Malfacini D, et al. Functional selectivity of NOP receptor agonists in vitro and in vivo: implications for drug development. Front Neurosci. 2021;15:657153. doi:10.3389/fnins.2021.657153. View Source

Best Research and Industrial Application Scenarios for (S)-MCOPPB Based on Quantitative Differentiation Evidence

Anxiolytic Drug Discovery: NOP-Targeted Lead Optimization with Reduced CNS Side-Effect Liability

(S)-MCOPPB serves as the benchmark NOP agonist reference compound in anxiety disorder research programs, owing to its demonstrated in vivo anxiolytic efficacy at 10 mg/kg p.o. in the mouse Vogel conflict test that is quantitatively dissociated from memory impairment, locomotor deficits, and ethanol hypnosis potentiation — three side effects that diazepam produces at its therapeutically equivalent dose . This unique separation of anxiolytic efficacy from benzodiazepine-like CNS adverse effects positions (S)-MCOPPB as a superior positive control and lead-optimization reference in preclinical anxiety models where side-effect confounds must be minimized. Additionally, (S)-MCOPPB maintains full anxiolytic activity after 5-day repeated oral administration without tolerance, a property not shared by all NOP agonists .

G Protein-Biased NOP Pharmacological Probe for Pathway-Specific Target Validation

(S)-MCOPPB is one of the first NOP ligands conclusively identified as a G protein-biased agonist, with quantitative bias characterization performed using real-time BRET assays of NOP receptor coupling to Gαi1 versus β-arrestin-2 . For academic and industrial labs investigating functional selectivity at the NOP receptor, (S)-MCOPPB provides a well-characterized G protein-biased probe that can be used in parallel with the unbiased agonist AT-403 to deconvolve which downstream NOP signaling pathway (G protein versus arrestin) mediates specific therapeutic or adverse biological effects. This paired biased/unbiased NOP agonist toolkit enables mechanistic target deconvolution that is not possible with any single NOP agonist alone.

Pain Research: Non-Opioid Analgesic Development Leveraging NOP Receptor Selectivity

MCOPPB's >1000-fold selectivity for NOP over the δ-opioid receptor and 270-fold selectivity over κ-opioid receptors provides an exceptionally clean NOP pharmacology profile devoid of off-target opioid receptor crosstalk, a critical requirement for pain research programs seeking non-μ-opioid analgesics. The issuance of US Patent 11,045,459 for intrathecal MCOPPB administration in neuropathic pain relief provides a defined therapeutic application framework that directly ties the compound's receptor-selectivity differentiation to a specific pain indication with clinical development rationale. (S)-MCOPPB, as the pure active enantiomer, enables precise dose-response characterization in pain models where µ-opioid receptor activation would confound NOP-mediated analgesia assessment.

Cellular Senescence and Senolytic Screening: NOP-Mediated Senescent Cell Clearance

MCOPPB was identified as the top-scoring hit in a high-throughput phenotypic screen of the LOPAC® Pfizer library for novel senolytics using aphidicolin-induced senescent human fibroblasts . This unique senolytic activity, which operates through NOP receptor-mediated tissue-specific senescent cell clearance in peripheral tissues (but not the CNS), represents a differentiated application domain not shared by other NOP agonists that lack this screening validation. (S)-MCOPPB can therefore serve as the reference NOP-targeted senolytic probe for aging research programs investigating pharmacologic senescent cell removal, providing a mechanistically annotated tool compound with both in vitro and in vivo (mouse and C. elegans) senescence-burden reduction data .

Application

Selection Property

Validation Focus

Anxiety-model behavioral endpoint studies

Behavioral endpoint dissociation from benzodiazepine-class confounds

Motor, memory, and ethanol-interaction endpoint comparison

G protein-biased NOP signaling pathway research

G protein bias fingerprint versus unbiased NOP agonists

β-arrestin-2 recruitment versus G protein activation endpoint comparison

Non-opioid analgesic target validation studies

NOP receptor selectivity margin over μ, κ, δ opioid receptors

Opioid receptor cross-reactivity exclusion in pain models

Senolytic screening and cellular senescence research

NOP-mediated senescent cell clearance profile

Tissue-specific senescence-burden reduction endpoint verification

• [1] Hirao A, et al. Pharmacological characterization of the newly synthesized nociceptin/orphanin FQ-receptor agonist 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole as an anxiolytic agent. J Pharmacol Sci. 2008;106(3):361-8. doi:10.1254/jphs.fp0071742. View Source
• [2] Chang SD, et al. Quantitative signaling and structure-activity analyses demonstrate functional selectivity at the nociceptin/orphanin FQ opioid receptor. Mol Pharmacol. 2015;88(3):568-78. doi:10.1124/mol.115.099150. View Source
• [3] Ferrari F, et al. In vitro pharmacological characterization of a novel unbiased NOP receptor-selective nonpeptide agonist AT-403. Pharmacol Res Perspect. 2017;5(4):e00333. doi:10.1002/prp2.333. View Source
• [4] Centrexion Therapeutics. Compositions and methods for intrathecal administration of MCOPPB for pain relief. United States Patent US 11,045,459. Issued June 29, 2021. Available at: https://patents.justia.com/patent/11045459 View Source
• [5] Raffaele M, et al. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects. GeroScience. 2022;44(1):463-483. doi:10.1007/s11357-021-00487-y. View Source